Cas no 1335829-11-2 ((2R)-1-(2-ethoxyphenyl)propan-2-amine)

• Product Name: (2R)-1-(2-ethoxyphenyl)propan-2-amine
• CAS No: 1335829-11-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5889818
• PubChem ID: 1535891
• Update Time: 2025-11-01

(2R)-1-(2-ethoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-ethoxy-α-methyl-, (αR)-
• (2R)-1-(2-ethoxyphenyl)propan-2-amine
• EN300-1850761
• 1335829-11-2

• Inchi： 1S/C11H17NO/c1-3-13-11-7-5-4-6-10(11)8-9(2)12/h4-7,9H,3,8,12H2,1-2H3/t9-/m1/s1
• InChI Key： BTRNIAUTIJBXFZ-SECBINFHSA-N
• SMILES： C1(C[C@@H](C)N)=CC=CC=C1OCC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.977±0.06 g/cm3(Predicted)
• Boiling Point: 264.8±15.0 °C(Predicted)
• pka: 10.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-1-(2-ethoxyphenyl)propan-2-amine

Research Brief on (2R)-1-(2-ethoxyphenyl)propan-2-amine (CAS: 1335829-11-2): Recent Advances and Applications

The compound (2R)-1-(2-ethoxyphenyl)propan-2-amine (CAS: 1335829-11-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development. The compound's unique structural features, including its chiral center and ethoxy-phenyl moiety, make it a promising candidate for further investigation.

Recent studies have highlighted the role of (2R)-1-(2-ethoxyphenyl)propan-2-amine as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a modulator of central nervous system (CNS) receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interactions with these receptors.

In addition to its CNS activity, (2R)-1-(2-ethoxyphenyl)propan-2-amine has been investigated for its anti-inflammatory properties. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound exhibits significant inhibition of pro-inflammatory cytokines in murine models, with a mechanism of action involving the suppression of NF-κB signaling pathways. These findings, published in the European Journal of Pharmacology, suggest potential applications in the treatment of chronic inflammatory diseases.

The synthesis and optimization of (2R)-1-(2-ethoxyphenyl)propan-2-amine have also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable and enantioselective synthesis route using asymmetric hydrogenation of a prochiral enamide precursor. This method achieved a high yield (85%) and excellent enantiomeric excess (98%), addressing previous challenges in the large-scale production of the compound. The authors emphasized the importance of this advancement for future clinical development.

Despite these promising developments, challenges remain in the clinical translation of (2R)-1-(2-ethoxyphenyl)propan-2-amine. Pharmacokinetic studies have indicated relatively short half-life and moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, regulatory considerations surrounding its structural similarity to controlled substances necessitate careful evaluation in future development programs.

In conclusion, (2R)-1-(2-ethoxyphenyl)propan-2-amine represents a compound of significant interest in pharmaceutical research, with demonstrated potential in CNS disorders and inflammation. Continued investigation into its mechanism of action, structural optimization, and therapeutic applications is warranted. The recent advancements in synthesis methodology and pharmacological characterization provide a strong foundation for future studies aimed at translating these findings into clinical applications.